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Compound of Interest

Compound Name: MOBS

Cat. No.: B048909

Technical Data Summary for MOBS Buffer

This document provides the Chemical Abstracts Service (CAS) number and molecular weight
for MOBS (4-(N-Morpholino)butanesulfonic acid), a zwitterionic buffer. This information is
essential for researchers, scientists, and drug development professionals in procuring,
preparing, and documenting experimental protocols.

Physicochemical Properties of MOBS Buffer

The table below summarizes the key quantitative identifiers for MOBS buffer.

Identifier Value

CAS Number 115724-21-5[1][2][3][4]
Molecular Weight 223.29 g/mol [1][2][3][4]
Molecular Formula C8H17NO4S[1][2][4]

MOBS, or 4-(N-Morpholino)butanesulfonic acid, is recognized as a "Good's" buffer, analogous
to the more commonly known MOPS and MES buffers.[1][3] Its designated useful pH range is
between 6.9 and 8.3.[2]

For the convenience of researchers who may have intended to query the related compound,
MOPS, the corresponding data is provided below.
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Physicochemical Properties of MOPS Buffer

Identifier Value

CAS Number 1132-61-2[5][6][7]
Molecular Weight 209.26 g/mol [6][7]
Molecular Formula C7H15NOA4S[6][7]

MOPS (3-(N-morpholino)propanesulfonic acid) is a widely used buffer in biological and
biochemical research with a pKa of approximately 7.2 at 25°C, making it effective for
maintaining a stable pH in the range of 6.5 to 7.9.[5][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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